Cas no 30452-00-7 (methyl 3-bromo-2,2-dimethylpropanoate)
Methyl 3-bromo-2,2-dimethylpropanoate is a brominated ester compound with the molecular formula C6H11BrO2. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a bromine substituent and an ester group enables selective functionalization, making it valuable for nucleophilic substitution and coupling reactions. Its stable, branched alkyl structure enhances steric control in synthetic pathways. The compound is typically a clear to pale yellow liquid with moderate volatility, requiring storage under inert conditions to prevent degradation. Its well-defined reactivity profile and high purity make it a reliable choice for precision chemical applications.
30452-00-7 structure
Product Name:methyl 3-bromo-2,2-dimethylpropanoate
CAS No:30452-00-7
MF:C6H11BrO2
MW:195.054341554642
CID:1442833
PubChem ID:19604604
Update Time:2025-06-09
methyl 3-bromo-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-bromo-2,2-dimethyl-, methyl ester
- methyl 3-bromo-2,2-dimethylpropanoate
- AMHWPZMEUOZYNT-UHFFFAOYSA-N
- DB-086687
- 3-bromo-2,2-dimethyl-propionic acid methyl ester
- 3-bromo-2,2-dimethylpropionic acid methyl ester
- G69413
- MFCD20621611
- SCHEMBL116575
- CS-0140565
- 30452-00-7
- EN300-1387278
- SY296762
- methyl3-bromo-2,2-dimethylpropanoate
-
- Inchi： 1S/C6H11BrO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3
- InChI Key： AMHWPZMEUOZYNT-UHFFFAOYSA-N
- SMILES： BrCC(C(=O)OC)(C)C
Computed Properties
- Exact Mass: 193.99423
- Monoisotopic Mass: 193.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 26.3
methyl 3-bromo-2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1387278-0.05g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.05g |
$168.0 | 2023-05-24 | |
| Enamine | EN300-1387278-0.1g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.1g |
$252.0 | 2023-05-24 | |
| Enamine | EN300-1387278-0.25g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.25g |
$361.0 | 2023-05-24 | |
| Enamine | EN300-1387278-0.5g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.5g |
$569.0 | 2023-05-24 | |
| Enamine | EN300-1387278-1.0g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 1g |
$728.0 | 2023-05-24 | |
| Enamine | EN300-1387278-2.5g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 2.5g |
$1428.0 | 2023-05-24 | |
| Enamine | EN300-1387278-5.0g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 5g |
$2110.0 | 2023-05-24 | |
| Enamine | EN300-1387278-10.0g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 10g |
$3131.0 | 2023-05-24 | |
| Enamine | EN300-1387278-50mg |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95.0% | 50mg |
$168.0 | 2023-09-30 | |
| Enamine | EN300-1387278-100mg |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95.0% | 100mg |
$252.0 | 2023-09-30 |
methyl 3-bromo-2,2-dimethylpropanoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:30452-00-7)methyl 3-bromo-2,2-dimethylpropanoate
Order Number:A1219353
Stock Status:in Stock
Quantity:10g/5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:37
Price ($):1454/914/277
Email:sales@amadischem.com
methyl 3-bromo-2,2-dimethylpropanoate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
30452-00-7 (methyl 3-bromo-2,2-dimethylpropanoate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:30452-00-7)methyl 3-bromo-2,2-dimethylpropanoate
Purity:99%/99%/99%
Quantity:10g/5g/1g
Price ($):1454/914/277